5-Phenylisoxazole-4-carboxylic acid
Overview
Description
5-Phenylisoxazole-4-carboxylic acid (PICA) is an organic compound that is widely used in scientific research due to its unique properties. It is a versatile compound with many potential applications in a range of fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Xanthine Oxidase Inhibition
5-Phenylisoxazole-4-carboxylic acid derivatives have shown potential as xanthine oxidase inhibitors. In a study, a range of these derivatives exhibited inhibitory potency in the micromolar/submicromolar range, highlighting their potential utility in addressing diseases related to xanthine oxidase activity (Wang et al., 2010).
Isoxazole and Oxazole Derivative Synthesis
Isoxazole- and oxazole-4-carboxylic acid derivatives have been synthesized through controlled isomerization processes, demonstrating the chemical versatility of the 5-phenylisoxazole core. These processes involve the use of catalysts like Fe(II) and can lead to the formation of various esters and amides, highlighting the substance's adaptability in synthetic chemistry (Serebryannikova et al., 2019).
Domino Transformation in Synthesis
The compound has been used in the domino transformation of isoxazoles to 2,4-dicarbonylpyrroles under metal relay catalysis. This process results in the high-yield production of pyrrole derivatives, which have various applications in chemical synthesis (Galenko et al., 2015).
Synthesis of Novel Heterocyclic Assemblies
This compound has been utilized in the synthesis of novel heterocyclic assemblies like 2-mercapto-1,3,4-triazoles and 2-amino-1,3,4-thiadiazoles. These compounds show high potential for biological activity, indicating the role of 5-phenylisoxazole in developing pharmacologically active compounds (Petkevich et al., 2021).
Pharmaceutical Applications
In pharmaceutical research, derivatives of this compound have been investigated for their potential as analgesic and anti-inflammatory agents. This demonstrates the compound's relevance in the development of new therapeutic agents (Gokulan et al., 2012).
properties
IUPAC Name |
5-phenyl-1,2-oxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7NO3/c12-10(13)8-6-11-14-9(8)7-4-2-1-3-5-7/h1-6H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUVDFZMYJYNLCH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=NO2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40564030 |
Source
|
| Record name | 5-Phenyl-1,2-oxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
76344-95-1 |
Source
|
| Record name | 5-Phenyl-1,2-oxazole-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40564030 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Phenylisoxazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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